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Compound of Interest

Compound Name:
6-Hydroxy-2,4,5-

triaminopyrimidine sulfate

Cat. No.: B140154 Get Quote

This technical guide provides a comprehensive overview of 2,4,5-Triamino-6-hydroxypyrimidine

sulfate, a key chemical intermediate in the pharmaceutical industry. The document is intended

for researchers, scientists, and drug development professionals, offering detailed information

on its chemical structure, properties, synthesis, and applications, with a particular focus on its

role as a purine riboswitch agonist.

Chemical Structure and Properties
2,4,5-Triamino-6-hydroxypyrimidine sulfate is a pyrimidine derivative with the chemical formula

C₄H₇N₅O · H₂SO₄. It is also known by several synonyms, including 6-Hydroxy-2,4,5-
triaminopyrimidine sulfate and is recognized by the CAS Number 35011-47-3.[1][2][3] The

molecule features a pyrimidine ring substituted with three amino groups and one hydroxyl

group. The sulfate salt form enhances its stability.[3]

The structure of 2,4,5-Triamino-6-hydroxypyrimidine allows for tautomerism, existing in both

keto and enol forms.[1] X-ray diffraction studies of the related free base reveal a triclinic crystal

system.[1]

Below is a visual representation of the chemical structure.
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2,4,5-Triamino-6-hydroxypyrimidine Sulfate

Sulfuric Acid Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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